Cas no 22179-20-0 (4-sulfamoylbenzene-1,2-dicarboxylic acid)

4-Sulfamoylbenzene-1,2-dicarboxylic acid is a sulfonamide-functionalized aromatic dicarboxylic acid with applications in pharmaceutical and organic synthesis. Its structure combines a sulfamoyl group with two carboxylic acid moieties on a benzene ring, offering versatile reactivity for derivatization. The compound is particularly valued for its potential as an intermediate in drug development, where the sulfamoyl group can contribute to biological activity. Its dual carboxylic acid functionality allows for further functionalization or coordination in metal-organic frameworks (MOFs). The product is characterized by high purity and stability, making it suitable for precise synthetic applications. Proper handling and storage are recommended to maintain its integrity.
4-sulfamoylbenzene-1,2-dicarboxylic acid structure
22179-20-0 structure
Product Name:4-sulfamoylbenzene-1,2-dicarboxylic acid
CAS No:22179-20-0
MF:C8H7NO6S
MW:245.209281206131
CID:4642034
Update Time:2025-05-21

4-sulfamoylbenzene-1,2-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-sulfamoylbenzene-1,2-dicarboxylic acid
    • Inchi: 1S/C8H7NO6S/c9-16(14,15)4-1-2-5(7(10)11)6(3-4)8(12)13/h1-3H,(H,10,11)(H,12,13)(H2,9,14,15)
    • InChI Key: WHJAVRZKKYXINE-UHFFFAOYSA-N
    • SMILES: C1(C(O)=O)=CC=C(S(N)(=O)=O)C=C1C(O)=O

4-sulfamoylbenzene-1,2-dicarboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-395603-0.05g
4-sulfamoylbenzene-1,2-dicarboxylic acid
22179-20-0 95%
0.05g
$212.0 2023-05-22
Enamine
EN300-395603-0.1g
4-sulfamoylbenzene-1,2-dicarboxylic acid
22179-20-0 95%
0.1g
$317.0 2023-05-22
Enamine
EN300-395603-0.25g
4-sulfamoylbenzene-1,2-dicarboxylic acid
22179-20-0 95%
0.25g
$452.0 2023-05-22
Enamine
EN300-395603-0.5g
4-sulfamoylbenzene-1,2-dicarboxylic acid
22179-20-0 95%
0.5g
$713.0 2023-05-22
Enamine
EN300-395603-1.0g
4-sulfamoylbenzene-1,2-dicarboxylic acid
22179-20-0 95%
1g
$914.0 2023-05-22
Enamine
EN300-395603-2.5g
4-sulfamoylbenzene-1,2-dicarboxylic acid
22179-20-0 95%
2.5g
$1791.0 2023-05-22
Enamine
EN300-395603-5.0g
4-sulfamoylbenzene-1,2-dicarboxylic acid
22179-20-0 95%
5g
$2650.0 2023-05-22
Enamine
EN300-395603-10.0g
4-sulfamoylbenzene-1,2-dicarboxylic acid
22179-20-0 95%
10g
$3929.0 2023-05-22
Aaron
AR01E887-50mg
4-sulfamoylbenzene-1,2-dicarboxylic acid
22179-20-0 95%
50mg
$317.00 2025-02-10
Aaron
AR01E887-100mg
4-sulfamoylbenzene-1,2-dicarboxylic acid
22179-20-0 95%
100mg
$461.00 2025-02-10

Additional information on 4-sulfamoylbenzene-1,2-dicarboxylic acid

Recent Advances in the Study of 4-Sulfamoylbenzene-1,2-dicarboxylic Acid (CAS: 22179-20-0) in Chemical Biology and Pharmaceutical Research

4-Sulfamoylbenzene-1,2-dicarboxylic acid (CAS: 22179-20-0) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel sulfonamide-based drugs, which are widely recognized for their antimicrobial, diuretic, and anticancer properties. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug development.

One of the most notable advancements in the study of 4-sulfamoylbenzene-1,2-dicarboxylic acid is its application in the design of carbonic anhydrase inhibitors (CAIs). Recent research has demonstrated that derivatives of this compound exhibit high selectivity and potency against specific isoforms of carbonic anhydrase, making them promising candidates for the treatment of glaucoma, epilepsy, and certain cancers. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 4-sulfamoylbenzene-1,2-dicarboxylic acid derivatives, which showed nanomolar inhibitory activity against CA IX and CA XII, isoforms overexpressed in hypoxic tumors.

In addition to its role in CAIs, 4-sulfamoylbenzene-1,2-dicarboxylic acid has been investigated for its potential as a building block in the development of metal-organic frameworks (MOFs) for drug delivery. A recent study in Advanced Materials highlighted the use of this compound to create MOFs with high porosity and stability, capable of encapsulating and releasing therapeutic agents in a controlled manner. This innovation opens new avenues for targeted drug delivery systems, particularly in oncology.

Another significant area of research involves the compound's antimicrobial properties. A 2024 study published in Bioorganic & Medicinal Chemistry Letters explored the synthesis of 4-sulfamoylbenzene-1,2-dicarboxylic acid analogs with enhanced activity against drug-resistant bacterial strains. The results indicated that certain derivatives exhibited broad-spectrum antibacterial activity, including against methicillin-resistant Staphylococcus aureus (MRSA), suggesting their potential as next-generation antibiotics.

Despite these promising developments, challenges remain in the optimization of 4-sulfamoylbenzene-1,2-dicarboxylic acid derivatives for clinical use. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies and formulation optimization. Recent computational studies using molecular docking and dynamics simulations have provided valuable insights into the binding modes and interactions of these compounds with their biological targets, aiding in the rational design of more effective derivatives.

In conclusion, 4-sulfamoylbenzene-1,2-dicarboxylic acid (CAS: 22179-20-0) continues to be a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in carbonic anhydrase inhibition, drug delivery, and antimicrobial therapy highlight its potential to address unmet medical needs. Future research should focus on overcoming current limitations and translating these findings into clinically viable therapeutics.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD